molecular formula C13H16N2O3S2 B6460337 1-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperidin-4-ol CAS No. 2548976-79-8

1-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperidin-4-ol

Cat. No. B6460337
CAS RN: 2548976-79-8
M. Wt: 312.4 g/mol
InChI Key: IWAIFNVCULXDNH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The description of a compound typically includes its chemical formula, molecular weight, and structural formula. It may also include information about the compound’s appearance (color, state of matter under standard conditions) and any distinctive odors .


Synthesis Analysis

This involves a detailed explanation of how the compound is synthesized from its constituent elements or from other compounds. The synthesis process can vary widely depending on the specific compound .


Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule and the types of bonds (covalent, ionic, etc.) between them .


Chemical Reactions Analysis

This involves studying the reactions the compound undergoes. This can include reactions with other compounds under various conditions, and the products of these reactions .


Physical And Chemical Properties Analysis

This involves determining properties such as the compound’s melting point, boiling point, solubility in various solvents, and pH of its aqueous solution .

Scientific Research Applications

1-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperidin-4-ol has been studied extensively in the context of cancer and other diseases. It has been shown to possess anti-inflammatory, anti-oxidant, and anti-tumor effects. In addition, this compound has been found to possess neuroprotective effects and has been studied in the context of Alzheimer’s disease and other neurological disorders. This compound has also been studied for its potential use in cardiovascular disease and stroke prevention.

Mechanism of Action

The exact mechanism of action of 1-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperidin-4-ol is still not fully understood. However, it is believed that this compound acts by inhibiting the production of inflammatory mediators, such as cytokines and chemokines, and by inducing apoptosis in cancer cells. In addition, this compound has been found to modulate the expression of various genes involved in cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects
This compound has been found to possess a variety of biochemical and physiological effects. In animal models, this compound has been found to reduce inflammation, oxidative stress, and tumor growth. In addition, this compound has been found to reduce the production of pro-inflammatory cytokines and chemokines, and to induce apoptosis in cancer cells. This compound has also been found to modulate the expression of various genes involved in cell proliferation, apoptosis, and inflammation.

Advantages and Limitations for Lab Experiments

1-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperidin-4-ol has many advantages for laboratory experiments. It is easy to synthesize and is available in high yields. In addition, this compound is relatively stable and can be stored at room temperature. However, this compound can be toxic to cells at high concentrations and should be used with caution.

Future Directions

There are many potential future directions for 1-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperidin-4-ol research. These include the exploration of its potential therapeutic applications in cancer, cardiovascular disease, and neurological disorders. In addition, further research is needed to better understand the exact mechanism of action of this compound and to determine the optimal dosage for its therapeutic effects. Finally, further studies are needed to explore the potential synergistic effects of this compound with other drugs.

Synthesis Methods

The synthesis of 1-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperidin-4-ol is relatively simple and involves the reaction of 4-methanesulfonyl-1,3-benzothiazole (MBT) with piperidin-4-ol. The reaction is carried out in aqueous solution at room temperature and yields this compound in high yields. The reaction can be performed in a single step or in multiple steps, depending on the desired product.

Safety and Hazards

This includes information on the compound’s toxicity, flammability, and reactivity. It also includes precautions that should be taken when handling the compound .

properties

IUPAC Name

1-(4-methylsulfonyl-1,3-benzothiazol-2-yl)piperidin-4-ol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H16N2O3S2/c1-20(17,18)11-4-2-3-10-12(11)14-13(19-10)15-7-5-9(16)6-8-15/h2-4,9,16H,5-8H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IWAIFNVCULXDNH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CS(=O)(=O)C1=CC=CC2=C1N=C(S2)N3CCC(CC3)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H16N2O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

312.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.